Cas no 1806648-71-4 (2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene)

• Product Name: 2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene
• CAS No: 1806648-71-4
• MF: C₁₁H₁₀BrF₃OS
• MW: 327.160711765289
• CID: 5008362
• Update Time: 2025-06-13

2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene

• Inchi： 1S/C11H10BrF3OS/c1-6-8(10(16)7(2)12)4-3-5-9(6)17-11(13,14)15/h3-5,7H,1-2H3
• InChI Key： JCKQOTUFQHETSC-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1C)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4

Additional information on 2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene

Introduction to 2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene (CAS No. 1806648-71-4) in Modern Chemical and Pharmaceutical Research

2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene, identified by the chemical abstracts service number 1806648-71-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic biology due to its unique structural features and potential applications. This compound belongs to a class of molecules characterized by the presence of both a brominated alkanoyl group and a trifluoromethylthio substituent, which endow it with distinct reactivity and functional properties.

The molecular structure of 2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene consists of a toluene core modified at the 2-position with a bromine atom, while the 6-position is substituted with a trifluoromethylthio group. The presence of these functional groups makes it an attractive intermediate for the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents. The bromine atom, for instance, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct biaryl scaffolds.

The trifluoromethylthio moiety is another critical feature of this compound. Trifluoromethylthio groups are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties in drug candidates. This has led to their extensive use in medicinal chemistry, particularly in the design of small-molecule inhibitors and agonists. The incorporation of such groups into drug-like molecules often results in improved pharmacological profiles, making compounds containing trifluoromethylthio substituents highly sought after in both academic and industrial research settings.

In recent years, there has been growing interest in the development of 2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene as a building block for the synthesis of bioactive molecules. For example, researchers have explored its utility in constructing heterocyclic frameworks that exhibit antimicrobial, anti-inflammatory, and anticancer activities. The alkanoyl group at the 2-position provides a site for further derivatization, allowing chemists to introduce additional functionalities such as amides, esters, or ketones. These modifications can fine-tune the physicochemical properties of the resulting compounds, making them more suitable for biological evaluation.

One particularly notable application of 2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene has been in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently targeted by therapeutic agents. The combination of a bromine atom and a trifluoromethylthio group in this compound makes it an excellent candidate for generating novel kinase inhibitors through palladium-catalyzed cross-coupling reactions. Such inhibitors have shown promise in preclinical studies for treating various diseases, including cancer and inflammatory disorders.

The synthesis of 2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene typically involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of appropriate precursors followed by introduction of the trifluoromethylthio group via nucleophilic substitution or metal-mediated coupling reactions. Advances in synthetic methodology have enabled more efficient and scalable production processes, which are essential for industrial applications.

From a computational chemistry perspective, 2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene has been studied to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have revealed insights into how the bromine atom and trifluoromethylthio group influence the molecule's electronic properties. These studies have implications for rational drug design, as they provide guidance on how to modify the structure to enhance binding affinity or improve metabolic stability.

The pharmaceutical industry has also shown interest in 2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene due to its potential as a lead compound or intermediate for larger molecular entities. Several companies have patented processes involving this compound as part of their drug discovery programs. Its versatility makes it valuable for generating libraries of compounds that can be screened for biological activity across multiple targets.

In conclusion, 2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene (CAS No. 1806648-71-4) is a multifunctional organic compound with significant potential in medicinal chemistry and synthetic biology. Its unique structural features enable diverse applications in drug development, including the synthesis of kinase inhibitors and other bioactive molecules. As research continues to uncover new ways to utilize this compound, 2-(2-Bromopropanoyl)-6-(trifluoromethylthio)toluene is likely to remain an important tool for chemists and pharmacologists working on next-generation therapeutics.